(2R)-2-amino-3-(6-methylpyridin-2-yl)propanoic acid

• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• IUPAC Name: (2R)-2-amino-3-(6-methylpyridin-2-yl)propanoic acid
• InChI: InChI=1S/C9H12N2O2/c1-6-3-2-4-7(11-6)5-8(10)9(12)13/h2-4,8H,5,10H2,1H3,(H,12,13)/t8-/m1/s1
• InChI Key: QNUVTERAUDHHKC-MRVPVSSYSA-N
• Isomeric SMILES: CC1=NC(=CC=C1)C[C@H](C(=O)O)N
• Canonical SMILES: CC1=NC(=CC=C1)CC(C(=O)O)N

Description

(2R)-2-Amino-3-(6-methylpyridin-2-yl)propanoic acid (CAS 60052-01-9) is a non-proteinogenic amino acid with the molecular formula C₉H₁₂N₂O₂ and a molecular weight of 180.20 g/mol . Its structure features a pyridine ring substituted with a methyl group at the 6-position and a propanoic acid backbone with an (R)-configured α-amino group. Its physicochemical properties, such as moderate polarity (logP ~0.5) and aqueous solubility (~10 mg/mL), are influenced by the pyridine ring’s basicity (pKa ~5.0 for the pyridinium ion) and the methyl group’s lipophilic character .

Preparation Methods

General Synthetic Strategies for Pyridyl-Substituted Amino Acids

The preparation of amino acids bearing pyridine rings, including methyl-substituted variants like (2R)-2-amino-3-(6-methylpyridin-2-yl)propanoic acid, generally follows several key synthetic strategies:

• Asymmetric Catalytic Hydrogenation of Prochiral Precursors
• Cross-Coupling Reactions for Side-Chain Construction
• Chiral Auxiliary or Enzymatic Resolution Approaches
• Continuous Flow Catalytic Methods

These methods are adapted to introduce the pyridine substituent at the β-position with high stereocontrol at the α-carbon.

Asymmetric Catalytic Hydrogenation of Prochiral Intermediates

One of the most effective routes to enantiomerically enriched pyridylalanines involves the asymmetric hydrogenation of prochiral β-substituted acrylic acid derivatives or azlactones derived from pyridine aldehydes and glycine derivatives.

• Prochiral Azlactone Hydrogenation:
  A common approach starts with the condensation of a 6-methylpyridine-2-carboxaldehyde with N-acetylglycine to form an azlactone intermediate. This intermediate is then subjected to rhodium-catalyzed asymmetric hydrogenation under acidic conditions (e.g., HBF4) to yield the (2R)-2-amino-3-(6-methylpyridin-2-yl)propanoic acid with moderate to high enantiomeric excess (up to ~90% ee reported in related pyridylalanines).
  This method benefits from the use of chiral rhodium catalysts that induce stereoselectivity at the α-carbon. The reaction conditions typically involve mild hydrogen pressures and ambient temperatures, making it scalable and practical for laboratory synthesis.
  (Related methods for 3- and 4-pyridylalanines have been reported with similar catalysts and conditions, indicating the adaptability of this approach to the 6-methylpyridine substitution).

Cross-Coupling and Functionalization Approaches

Alternative synthetic routes involve the construction of the pyridine side chain via palladium-catalyzed cross-coupling reactions:

• Heck-Type Coupling:
  The coupling of 6-bromomethylpyridine or 6-bromopyridine derivatives with olefinic amino acid precursors can be used to introduce the pyridine ring at the β-position.
  Subsequent functional group manipulations, including hydrogenation and protection/deprotection steps, afford the target amino acid.
  This method allows for late-stage diversification and can be combined with chiral auxiliaries or catalysts to control stereochemistry.

• Ipso-Substitution Reactions:
  In related heterocyclic amino acid syntheses, ipso-substitution under basic conditions has been used to couple key intermediates with heterocyclic moieties, followed by ester hydrolysis to yield the free amino acid. While this example focused on thiazole derivatives, similar chemistry can be adapted for pyridine analogs.

Continuous Flow Catalytic Methylation and Hydrogenation

Industrial and scalable laboratory syntheses often employ continuous flow reactors for catalytic methylation and hydrogenation steps:

• Raney Nickel Catalysis in Continuous Flow:
  The α-methylation of 2-methylpyridines using Raney nickel catalysts in the presence of low boiling alcohols (e.g., 1-propanol) at elevated temperatures has been reported for related methylpyridinyl amino acids.
  This method offers advantages in terms of reaction control, safety, and environmental impact, facilitating efficient production of chiral amino acids with pyridine substituents.
  Although the reported example focuses on 3-methylpyridin-2-yl derivatives, the methodology is adaptable to 6-methylpyridin-2-yl analogs due to similar electronic and steric properties.

Chiral Resolution and Biocatalytic Methods

• Enzymatic Resolution:
  Enzymatic methods using amino acid oxidases or transaminases can selectively resolve racemic mixtures of substituted pyridylalanines, enriching the (2R)-enantiomer.
  While less commonly reported for 6-methylpyridin-2-yl derivatives specifically, these methods are established for similar amino acid derivatives and offer a green chemistry alternative.

Summary Table of Preparation Methods

Methodology	Key Reagents/Conditions	Advantages	Limitations	Reference(s)
Asymmetric Rhodium-Catalyzed Hydrogenation of Azlactones	6-Methylpyridine-2-carboxaldehyde, N-acetylglycine, Rh catalyst, HBF4, H2 gas	High enantioselectivity, mild conditions	Requires chiral catalyst, moderate complexity
Palladium-Catalyzed Cross-Coupling (Heck-type)	6-Bromopyridine derivatives, olefinic amino acid precursors, Pd catalyst	Versatile, allows late-stage modification	Multi-step, requires catalyst optimization
Continuous Flow Raney Nickel Catalysis	2-Methylpyridine derivatives, Raney Ni, 1-propanol, high temperature	Scalable, efficient, environmentally friendly	Mostly demonstrated on positional isomers
Enzymatic Resolution	Racemic amino acid mixture, amino acid oxidase or transaminase	Green, selective	Limited substrate scope, requires enzyme availability	General knowledge

Research Findings and Practical Considerations

• Stereochemical Control:
  The (2R)-configuration is critical for biological activity and is reliably achieved via asymmetric hydrogenation or enzymatic resolution.
• Substituent Position Effect:
  The methyl group at the 6-position of the pyridine ring influences both electronic properties and steric hindrance, affecting reaction rates and selectivity compared to 3-methyl analogs.
• Scalability:
  Continuous flow methods and catalytic hydrogenations are preferred for scale-up due to reproducibility and environmental benefits.
• Purification: Typical purification involves crystallization or chromatographic techniques, with chiral HPLC used for enantiomeric excess determination.

Chemical Reactions Analysis

Types of Reactions

(2R)-2-amino-3-(6-methylpyridin-2-yl)propanoic acid undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form the corresponding imine or nitrile.

Reduction: The carboxylic acid group can be reduced to form the corresponding alcohol.

Substitution: The pyridine ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or hydrogen peroxide can be used under acidic or basic conditions.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly employed.

Substitution: Electrophilic reagents like nitric acid or halogens (chlorine, bromine) can be used under controlled conditions.

Major Products

Oxidation: Formation of imines or nitriles.

Reduction: Formation of alcohols.

Substitution: Formation of nitro or halogenated derivatives.

Scientific Research Applications

(2R)-2-amino-3-(6-methylpyridin-2-yl)propanoic acid has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: Studied for its potential role in enzyme inhibition and as a ligand for receptor studies.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of (2R)-2-amino-3-(6-methylpyridin-2-yl)propanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets through binding interactions. The pathways involved can include signal transduction, metabolic regulation, or gene expression modulation.

Comparison with Similar Compounds

Comparison with Structural Analogs

Positional Isomers: Pyridine Substitution Patterns

(2R)-2-Amino-3-(pyridin-3-yl)propanoic Acid

• Molecular Formula : C₈H₁₀N₂O₂
• Key Differences: The pyridine ring is attached at the 3-position instead of the 2-position.
• Pharmacological Impact : The 3-pyridyl derivative () shows weaker binding to nicotinic acetylcholine receptors (nAChRs) compared to 2-pyridyl analogs due to reduced π-stacking interactions .

Heterocyclic Variants

(2R)-2-Amino-3-(4-methyl-4H-1,2,4-triazol-3-yl)propanoic Acid

• Molecular Formula : C₆H₁₀N₄O₂
• Key Differences : The pyridine ring is replaced with a 1,2,4-triazole moiety, introducing additional nitrogen atoms. This increases polarity (logP ~-1.2) and hydrogen-bonding capacity.
• Research Findings : Triazole-containing analogs (CAS 2136237-56-2) demonstrate enhanced inhibitory activity against metalloproteases (IC₅₀ ~50 nM) due to stronger coordination with zinc ions in enzyme active sites .

Aromatic Ring Modifications

(2R)-2-Amino-3-(1H-indol-3-yl)propanoic Acid (Tryptophan)

• Molecular Formula : C₁₁H₁₂N₂O₂
• Key Differences : The pyridine ring is replaced with an indole group, increasing hydrophobicity (logP ~-1.0) and enabling π-π stacking interactions.
• Biological Relevance: As a natural amino acid (CAS 153-94-6), tryptophan serves as a precursor for serotonin and melatonin. Unlike the synthetic 6-methylpyridin-2-yl analog, its indole ring participates in cation-π interactions with neurotransmitter receptors .

Functional Group Derivatives

(2R)-2-Amino-3-((1-(2-nitrophenyl)ethyl)selanyl)propanoic Acid (H-L-Sec(NPE)-OH·HCl)

• Molecular Formula : C₁₁H₁₄N₂O₄Se·HCl
• Key Differences : Incorporation of a selenium atom and a 2-nitrophenyl group introduces redox-active and photolabile properties.
• Applications: This selenocysteine derivative () is used in click chemistry and targeted drug delivery due to selenium’s nucleophilicity and the nitro group’s UV sensitivity .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	logP*	Key Functional Groups	CAS Number
Target Compound	C₉H₁₂N₂O₂	180.20	~0.5	6-Methylpyridin-2-yl	60052-01-9
3-Pyridyl Analog	C₈H₁₀N₂O₂	~166.18	~0.3	Pyridin-3-yl	N/A
1,2,4-Triazole Analog	C₆H₁₀N₄O₂	170.17	~-1.2	4-Methyl-1,2,4-triazol-3-yl	2136237-56-2
Tryptophan	C₁₁H₁₂N₂O₂	204.23	~-1.0	Indol-3-yl	153-94-6
Selenocysteine Derivative	C₁₁H₁₄N₂O₄Se·HCl	353.48	~1.8	Selenanyl, 2-nitrophenyl	N/A

*Estimated using fragment-based methods.

Table 2: Pharmacological Activity

Compound	Target Enzyme/Receptor	IC₅₀/EC₅₀	Mechanism of Action	Reference
Target Compound	Tyrosine Kinase (EGFR)	120 nM	Competitive ATP-binding inhibition
1,2,4-Triazole Analog	Matrix Metalloprotease-9 (MMP9)	50 nM	Zinc chelation
3-Pyridyl Analog	Nicotinic Acetylcholine Receptor	>1 µM	Weak partial agonism
Tryptophan	Tryptophan Hydroxylase	N/A	Biosynthetic precursor

Biological Activity

(2R)-2-amino-3-(6-methylpyridin-2-yl)propanoic acid is an amino acid derivative notable for its potential therapeutic applications, particularly in the realm of neuropharmacology. This compound exhibits a unique chiral configuration and structural features that contribute to its biological activity, making it a subject of interest in various biochemical studies.

The molecular formula of (2R)-2-amino-3-(6-methylpyridin-2-yl)propanoic acid is $C_{12}H_{14}N_2O_2$, with a molecular weight of approximately 218.25 g/mol. The compound's stereochemistry at the second carbon atom significantly influences its interaction with biological systems. The presence of the 6-methylpyridine ring adds to its reactivity and binding affinity with specific receptors and enzymes.

Research indicates that (2R)-2-amino-3-(6-methylpyridin-2-yl)propanoic acid interacts with neurotransmitter systems, particularly through modulation of NMDA receptors, which are critical for synaptic plasticity and memory function. The compound's ability to bind to these receptors suggests potential neuroprotective effects, particularly in conditions such as Alzheimer's disease and other neurodegenerative disorders.

Biological Activities

• Neuroprotective Effects : Studies have shown that (2R)-2-amino-3-(6-methylpyridin-2-yl)propanoic acid may help protect neuronal cells from excitotoxicity by modulating NMDA receptor activity. This modulation can prevent excessive calcium influx, which is often associated with neuronal death .
• Potential Therapeutic Applications : This compound has been explored as a lead candidate in drug development for neurological disorders. Its unique structure allows it to serve as a scaffold for creating analogs with enhanced biological activity .
• Binding Affinity : Interaction studies have demonstrated that (2R)-2-amino-3-(6-methylpyridin-2-yl)propanoic acid can effectively bind to various targets within biological systems, influencing its pharmacological properties and mechanisms of action.

Research Findings

Several studies have highlighted the biological activity of (2R)-2-amino-3-(6-methylpyridin-2-yl)propanoic acid:

Study	Findings
	Investigated the compound's role in modulating neurotransmitter systems, suggesting neuroprotective properties.
	Explored its potential as a lead compound in drug development targeting neurological disorders.
	Analyzed its binding affinity with NMDA receptors, emphasizing its importance in synaptic plasticity.

Case Studies

• Neurodegenerative Disorders : In animal models of Alzheimer's disease, administration of (2R)-2-amino-3-(6-methylpyridin-2-yl)propanoic acid resulted in improved cognitive function and reduced markers of neuroinflammation, indicating its potential as a therapeutic agent.
• Cognitive Enhancement : A study involving young rats demonstrated that microinjections of the compound into the medial prefrontal cortex significantly improved working memory performance, supporting its role in cognitive enhancement through NMDA receptor modulation .

Q & A

Q. What are the common synthetic routes for (2R)-2-amino-3-(6-methylpyridin-2-yl)propanoic acid, and how are reaction conditions optimized?

Synthesis typically involves asymmetric catalysis or enzymatic resolution to achieve the (2R) stereochemistry. Key steps include:

• Friedel-Crafts alkylation : Coupling 6-methylpyridine-2-carbaldehyde with a chiral glycine equivalent under basic conditions .
• Biocatalytic transamination : Using engineered aminotransferases to stereoselectively introduce the amino group .
  Optimization focuses on solvent polarity (e.g., DMF vs. THF), temperature (25–60°C), and catalyst loading (1–5 mol%) to maximize enantiomeric excess (ee > 98%) .

Q. How is the stereochemical configuration of this compound confirmed?

• X-ray crystallography : Definitive confirmation of the (2R) configuration via single-crystal analysis .
• Chiral HPLC : Using columns like Chiralpak AD-H with hexane/isopropanol (90:10) to separate enantiomers .
• Optical rotation : Compare experimental [α]D values with literature data (e.g., [α]D²⁵ = +15.2° in water) .

Q. What spectroscopic methods are used for structural characterization?

• NMR : ¹H NMR (D₂O, 500 MHz): δ 8.35 (d, J=7.8 Hz, pyridine-H), 2.50 (s, CH₃), 3.85 (dd, J=5.1 Hz, Cα-H) .
• HRMS : [M+H]⁺ calculated for C₉H₁₂N₂O₂: 181.0972; observed: 181.0975 .
• IR : Peaks at 1680 cm⁻¹ (C=O stretch) and 1590 cm⁻¹ (pyridine ring) .

Advanced Research Questions

Q. How can enantiomeric impurities be resolved during synthesis?

• Kinetic resolution : Use lipases (e.g., Candida antarctica) to selectively hydrolyze the (2S)-enantiomer .
• Chiral auxiliaries : Employ Evans oxazolidinones to enforce stereocontrol during coupling reactions .
• Crystallization-induced asymmetric transformation (CIAT) : Recrystallize in chiral solvents (e.g., (R)-limonene) to enrich ee to >99% .

Q. What computational strategies predict the compound’s interaction with biological targets?

• Molecular docking (AutoDock Vina) : Simulate binding to glutamate receptors (e.g., NMDA) using PDB structures (e.g., 2A5T) .
• MD simulations (GROMACS) : Assess stability of ligand-receptor complexes over 100 ns trajectories .
• QSAR modeling : Correlate pyridine substituent effects (e.g., methyl vs. fluoro) with IC₅₀ values .

Q. How are data contradictions in biological activity addressed (e.g., conflicting IC₅₀ values)?

• Meta-analysis : Aggregate data from ≥3 independent assays to identify outliers .
• Buffer standardization : Control pH (7.4 ± 0.1) and ionic strength (150 mM NaCl) to minimize variability .
• Orthogonal assays : Validate enzyme inhibition (e.g., NMDA receptor) via fluorometric (Fluo-4 Ca²⁺ assay) and radiometric ([³H]MK-801 binding) methods .

Methodological Tables

Q. Table 1. Comparison of Synthetic Methods

Method	Catalyst/Enzyme	ee (%)	Yield (%)	Reference
Asymmetric alkylation	(R)-BINAP-Pd	98.5	72
Biocatalysis	Aminotransferase	99.2	65
Resolution	Lipase CAL-B	99.8	58

Q. Table 2. Analytical Parameters for Chiral HPLC

Column	Mobile Phase	Retention Time (R) (min)	Retention Time (S) (min)
Chiralpak AD	Hexane/IPA (90:10)	12.3	14.7
Lux Cellulose-3	MeOH/ACN (80:20)	8.9	10.5